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Compound of Interest

Compound Name: Palladium(ll) nitrate hydrate

Cat. No.: B3040476

This document provides a comprehensive overview of Palladium(ll) nitrate hydrate, a key
compound in various chemical research and development applications. It is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
chemical identity, properties, safety protocols, and handling procedures.

Chemical Identification and Properties

Palladium(ll) nitrate hydrate is an inorganic compound with the general formula
Pd(NO3)2-xH20. It is a reddish-brown powder or chunks that are soluble in water. The degree
of hydration can vary, which is reflected in the different CAS numbers assigned to its various
forms. The most commonly referenced forms are the hydrate and the dihydrate.
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Identifier

Value

Source

Chemical Name

Palladium(ll) nitrate hydrate

[1]2]

Synonyms

Palladium dinitrate hydrate,

Palladous nitrate

[3]4]

CAS Number (hydrate) 207596-32-5 [11[31[5]
CAS Number (dihydrate) 32916-07-7 [61[7]
EC Number 233-265-8 [1][617]

Molecular Formula

Pd(NOs3)2:xH20

[1]3]

Molecular Weight (anhydrous

basis)

230.43 g/mol

Physical and Chemical Properties

The physical and chemical characteristics of Palladium(ll) nitrate hydrate are crucial for its

proper handling and use in experimental settings.

Property Value Source
Reddish-brown powder and

Appearance [3]
chunks

) > 99.9% (Trace metal basis), =

Purity [3]
39% Pd

Solubility Highly water soluble [1]
Light, moisture, and air

Stability sensitive. Stable under normal [2][8]

conditions.

Safety and Hazard Information

Palladium(ll) nitrate hydrate is a hazardous substance that requires careful handling. The

following tables summarize its classification and the necessary precautionary measures.
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GHS Hazard Classification

Hazard Class Category Hazard Statement
H271: May cause fire or
o ] explosion; strong oxidiser or
Oxidizing Solids lor2 ] o
H272: May intensify fire;
oxidizer
) H290: May be corrosive to
Corrosive to Metals 1
metals
Acute Toxicity, Oral 4 H302: Harmful if swallowed
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1

burns and eye damage

Serious Eye Damage/Eye

H318: Causes serious eye

1
Irritation damage
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects

Source:[2][6][7][9]

Precautionary Statements
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Code Precautionary Statement
Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.

220 Keep away from clothing and other combustible
materials.

P260 Do not breathe dust or mist.

P280 Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P330 + P331

IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310

Immediately call a POISON CENTER or

doctor/physician.

Source:[2][6][7]

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with Palladium(ll) nitrate

hydrate.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[8]

e Hand Protection: Wear suitable chemical-resistant gloves.[8]
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» Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,
consider a chemical-resistant suit.[7]

» Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[4]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.[4]

Avoid contact with skin, eyes, and clothing.[2][4]

Keep away from heat, sparks, open flames, and other ignition sources.[2][6]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep away from combustible materials.[7]

Ground all equipment containing the material to prevent static discharge.[4]

First Aid Measures:

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[2][7]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower. Call a physician immediately.[2][6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Immediate medical attention is required.[2][7]

« If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[4]

Spill and Disposal:

o Evacuate personnel to a safe area.[2]

o Wear appropriate PPE.
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Avoid dust formation.[7]

Sweep up and shovel into suitable containers for disposal.[2]

Do not flush into surface water or sanitary sewer system.[2]

Dispose of in accordance with local, state, and federal regulations.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Palladium(ll)
nitrate hydrate.
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Preparation

Assess Risks & Review SDS

'

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Ensure Proper Ventilation
(Fume Hood)

Hand]ing

Weigh & Dispense Chemical
(Avoid Dust Generation)

,

Perform Experiment

Emergency Procedures

Store in Tightly Sealed Container
(Cool, Dry, Ventilated Area)

Spill or Exposure Occurs

Cleanup & Disposal

Decontaminate Work Area Evacuate Area ACIIEE PTG
(as per SDS)
Dispose of Waste Contain Spill . . .
(According to Regulations) (if safe to do so) e e
Remove & Clean PPE Dispose of Contaminated Materials Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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